Cas no 2023107-12-0 (N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide)

• Product Name: N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide
• CAS No: 2023107-12-0
• MF: C₇H₁₅N₃O₂
• MW: 173.212901353836
• CID: 5760220
• PubChem ID: 165485947
• Update Time: 2025-05-25

N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-1291564
• 2023107-12-0
• N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide

• Inchi： 1S/C7H15N3O2/c1-5-3-10(2)4-6(12-5)7(8)9-11/h5-6,11H,3-4H2,1-2H3,(H2,8,9)
• InChI Key： HASIJDNPOYFWMW-UHFFFAOYSA-N
• SMILES： O1C(/C(=N/O)/N)CN(C)CC1C

Computed Properties

• Exact Mass: 173.116426730g/mol
• Monoisotopic Mass: 173.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.1Ų

Additional information on N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide

Research Brief on N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide (CAS: 2023107-12-0): Recent Advances and Applications

N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide (CAS: 2023107-12-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine-carboximidamide scaffold, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of bacterial enzymes, such as peptide deformylase (PDF), which plays a critical role in bacterial protein synthesis. Inhibition of PDF disrupts bacterial growth, making N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide a potential candidate for the development of novel antibiotics. In vitro studies have shown that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and E. coli.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in cancer therapy. Preliminary data suggest that N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide may interfere with cellular pathways involved in tumor growth and metastasis. For instance, it has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are often overexpressed in cancer cells. This inhibition leads to altered gene expression and apoptosis in malignant cells, highlighting the compound's potential as an anticancer agent.

The synthesis of N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further pharmacological evaluations. Researchers have employed innovative techniques such as microwave-assisted synthesis and flow chemistry to optimize the reaction conditions and reduce the environmental impact of the synthetic process.

Despite these promising developments, challenges remain in the clinical translation of N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the exploration of combination therapies to enhance efficacy and reduce the risk of resistance.

In conclusion, N-hydroxy-4,6-dimethylmorpholine-2-carboximidamide represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its dual potential as an antimicrobial and anticancer agent, coupled with advances in synthetic methodologies, underscores its significance in current research. Continued investigations into its mechanisms of action and therapeutic applications are expected to yield valuable insights and contribute to the development of novel treatments for bacterial infections and cancer.